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Compound of Interest

Compound Name:
Methyl 5-bromo-5-

phenylpentanoate

Cat. No.: B6335418 Get Quote

Introduction
Methyl 5-bromo-5-phenylpentanoate is a halogenated ester derivative of valeric acid. As a

functionalized phenylpentanoate, it holds potential as an intermediate in organic synthesis,

particularly in the development of novel pharmaceutical compounds. A thorough understanding

of its physical properties is fundamental for its application in laboratory and industrial settings,

including reaction optimization, purification, formulation, and preliminary safety assessments.

This document provides a summary of the currently available physicochemical data for Methyl
5-bromo-5-phenylpentanoate. It is important to note that experimentally determined data for

this specific compound is limited in publicly accessible literature. The majority of the available

information is based on computational predictions. This guide also outlines general

experimental workflows for the determination of key physical properties, providing a framework

for researchers handling this or structurally similar compounds.

Available Physicochemical Data
The data presented in this section is compiled from computational models and chemical

databases. These values should be considered as estimates and require experimental

verification.
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Property Value Source

Molecular Formula C₁₂H₁₅BrO₂ Computational

Molecular Weight 271.15 g/mol Computational

Appearance
Not available (predicted to be

a liquid or low-melting solid)
-

Melting Point Not available -

Boiling Point
329.6 ± 25.0 °C (at 760

mmHg)
Predicted

Density 1.334 ± 0.06 g/cm³ Predicted

Solubility Not available -

Refractive Index 1.543 Predicted

Conceptual Experimental Workflow for
Physicochemical Characterization
The following diagram outlines a standard workflow for the experimental determination of the

key physical properties of a novel chemical entity like Methyl 5-bromo-5-phenylpentanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b6335418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6335418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Purity Analysis

Determination of Physical Properties

Data Analysis & Reporting

Synthesis of
Methyl 5-bromo-5-phenylpentanoate

Purification
(e.g., Chromatography, Distillation)

Purity Assessment
(NMR, HPLC, GC-MS)

Melting Point Determination
(DSC or Melting Point Apparatus)

Boiling Point Determination
(Distillation under reduced pressure)

Density Measurement
(Pycnometer or Densitometer)

Solubility Profiling
(in various organic solvents and aqueous buffers)

Data Compilation
& Statistical Analysis

Technical Data Sheet
Generation
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Physical Properties Drug Development Considerations

Methyl 5-bromo-5-phenylpentanoate
(or derivative)

Solubility

Melting Point

Density

Molecular Weight

Formulation Development
(e.g., choice of excipients, dosage form)

Bioavailability (ADME)
(related to solubility and dissolution)

Chemical Stability
(solid-state properties)

Process Chemistry
(e.g., reaction conditions, purification)
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To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 5-bromo-5-phenylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6335418#what-are-the-physical-properties-of-methyl-
5-bromo-5-phenylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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